Cas no 38776-87-3 (9H-Fluoren-9-amine,N-(2-chloroethyl)-N-methyl-)
38776-87-3 structure
Product Name:9H-Fluoren-9-amine,N-(2-chloroethyl)-N-methyl-
CAS No:38776-87-3
MF:C16H16ClN
MW:257.757943153381
CID:314403
PubChem ID:162327
Update Time:2025-04-19
9H-Fluoren-9-amine,N-(2-chloroethyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluoren-9-amine,N-(2-chloroethyl)-N-methyl-
- N-(2-chloroethyl)-N-methyl-9H-fluoren-9-amine
- DTXSID10192041
- PD119110
- 38776-87-3
- SKF-550
- (9-fluorenyl)-N-methyl-beta-chloroethylamine
- CHEMBL2074900
- 9H-Fluoren-9-amine, N-(2-chloroethyl)-N-methyl-
- Skf 550
- BDBM50420232
- SK&F 550
-
- Inchi: 1S/C16H16ClN/c1-18(11-10-17)16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10-11H2,1H3
- InChI Key: NERVJFDGDIPHLJ-UHFFFAOYSA-N
- SMILES: ClCCN(C)C1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 257.097
- Monoisotopic Mass: 257.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 363°Cat760mmHg
- Flash Point: 173.3°C
- Refractive Index: 1.631
9H-Fluoren-9-amine,N-(2-chloroethyl)-N-methyl- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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